![molecular formula C24H22N4O2S B2385292 7-(4-ethylphenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one CAS No. 941969-12-6](/img/structure/B2385292.png)
7-(4-ethylphenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one
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Description
7-(4-ethylphenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C24H22N4O2S and its molecular weight is 430.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has been conducted on the synthesis of complex organic compounds and their biological activities. For example, studies on the preparation and reactions of related heterocyclic systems have revealed that these compounds can exhibit significant biocidal properties against a range of bacteria and fungi, indicating potential applications in antimicrobial drug development (Youssef et al., 2011).
Antitumor and Anticancer Properties
Another area of interest is the exploration of compounds for antitumor and anticancer properties. Research into the synthesis and chemistry of novel compounds has uncovered promising broad-spectrum antitumor agents, suggesting that similar compounds could be investigated for their potential in cancer therapy (Stevens et al., 1984).
Cardiotonic and Anti-inflammatory Agents
Compounds with complex structures have also been synthesized and evaluated for their cardiotonic activities and as inhibitors of platelet aggregation. This suggests potential applications in the development of treatments for cardiovascular diseases (Monge et al., 1993). Additionally, research into novel indomethacin analogs as non-ulcerogenic derivatives for anti-inflammatory and analgesic properties highlights the importance of structural modifications in reducing drug-associated toxicities (Bhandari et al., 2010).
Heterocyclic Chemistry and Drug Design
The field of heterocyclic chemistry is crucial for drug design, with studies focusing on the synthesis of new classes of compounds that integrate multiple heterocyclic systems. These efforts are aimed at creating molecules with enhanced pharmacological profiles, indicating the potential for the development of novel therapeutic agents (Boraei et al., 2020).
Properties
IUPAC Name |
5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-7-(4-ethylphenyl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O2S/c1-3-16-8-10-18(11-9-16)21-23-22(25-15(2)31-23)24(30)28(26-21)14-20(29)27-13-12-17-6-4-5-7-19(17)27/h4-11H,3,12-14H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBXNCAUBBHJGPE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN(C(=O)C3=C2SC(=N3)C)CC(=O)N4CCC5=CC=CC=C54 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.